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Compound of Interest

Compound Name: UMB24
Cat. No.: B15618492
Get Quote
\ J

Disclaimer: This guide is intended for informational purposes for researchers, scientists, and
drug development professionals. It is not a substitute for a formal Safety Data Sheet (SDS).
Always consult the official SDS provided by the manufacturer before handling any chemical
substance.

This document provides essential safety protocols, handling procedures, and disposal plans for
the putative sigma-2 preferring antagonist, UMB24. Adherence to these guidelines is crucial for
ensuring laboratory safety and the integrity of research outcomes.

Chemical Identification
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Identifier

Value

Name

UMB24

Systematic Name

1-(2-phenylethyl)-4-(pyridin-2-yl)piperazine

CAS Number 1033-69-8
Molecular Formula C17H21Ns
Molecular Weight 267.37 g/mol
A research chemical identified as a putative
o sigma-2 preferring antagonist. It is intended for
Description

laboratory research use only and is not for

human or veterinary use.[1]

Personal Protective Equipment (PPE)

Due to the hazardous nature of piperazine derivatives, the following personal protective

equipment is mandatory when handling UMB24 to minimize exposure risk.
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PPE Category

Required Iltem

Specifications and
Remarks

Eye Protection

Safety glasses with side-

shields or Goggles

Must conform to EN166 (EU)
or NIOSH (US) standards.

Hand Protection

Chemical-resistant gloves

Nitrile rubber with a minimum
layer thickness of 0.11 mm is
recommended. Gloves should
be inspected for integrity
before each use and disposed

of properly.

Body Protection

Laboratory Coat

Along-sleeved lab coat is
required to protect against skin

contact.

Respiratory Protection

Respirator

For handling that may
generate dust or aerosols, a
P95 (US) or P1 (EU EN 143)
particle respirator is
recommended for nuisance
exposures. For higher-level
protection, a type OV/AG/P99
(US) or ABEK-P2 (EU EN 143)
respirator should be used. All
respiratory equipment must be
tested and approved under
appropriate government
standards such as NIOSH
(US) or CEN (EU).[2][3][4][5]

Operational and Disposal Plans

Handling and Storage

+ Handling: Handle UMB24 in a well-ventilated area, preferably in a chemical fume hood, to

avoid the formation and inhalation of dust and aerosols. Avoid all contact with skin and eyes.
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o Storage: Store in a cool, dry, and well-ventilated location. The container should be kept
tightly sealed. The recommended storage temperature is -20°C.[1]

Disposal Plan

UMB24 and any contaminated packaging or materials should be treated as hazardous waste.
Disposal must be conducted by a licensed professional waste disposal service in strict
accordance with all federal, state, and local environmental regulations.

Emergency Procedures

First Aid Measures

Exposure Route First Aid Procedure

Immediately move the affected person to fresh
_ air. If breathing is difficult or has stopped,
Inhalation ) o o ) )
provide artificial respiration. Seek immediate

medical attention.[1][2]

Remove contaminated clothing and wash the
Skin Contact affected area thoroughly with soap and plenty of

water. Seek medical attention.[1][2]

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, holding the eyelids open.

Seek immediate medical attention.[1][2][3]

Do not induce vomiting. Never give anything by
) mouth to an unconscious person. Rinse the
Ingestion ) ] ] ]
mouth with water and seek immediate medical

attention.[1][2]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.
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e Hazardous Combustion Products: Combustion may produce toxic fumes of carbon oxides
and nitrogen oxides.

» Firefighter Protection: Firefighters should wear a self-contained breathing apparatus and full

protective gear.

Experimental Protocols

Preparation of Stock Solutions

The following table provides a guide for preparing stock solutions of UMB24. The choice of

solvent (e.g., DMSO, ethanol) should be determined by the specific requirements of the

experimental protocol.

Volume of Solvent

Desired Volume of Solvent Volume of Solvent
. for 10 mg of

Concentration for 1 mg of UMB24  for 5 mg of UMB24

uUMB24
0.1 mM 37.40 mL 187.01 mL 374.01 mL
0.5 mM 7.48 mL 37.40 mL 74.80 mL
1.0 mM 3.74 mL 18.70 mL 37.40 mL
5.0mM 0.75 mL 3.74 mL 7.48 mL

Signaling Pathway and Mechanism of Action

UMB24 functions as an antagonist of the sigma-2 receptor, which has been identified as

Transmembrane Protein 97 (TMEM97).[2] The sigma-2 receptor is of significant interest in

biomedical research due to its overexpression in various cancer cell lines and its involvement in

neurological diseases.[2][6]

While sigma-2 receptor agonists have been shown to induce apoptosis in tumor cells, often

through the activation of caspase-3, the mechanism of action for antagonists like UMB24 is

understood to be different.[2][5] Antagonists are thought to modulate cell proliferation and

survival pathways, though the precise downstream signaling cascade is an area of active

investigation.
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The following diagram outlines a typical experimental workflow to assess the biological effect of
a sigma-2 receptor antagonist on cancer cell viability.

Experimental Workflow for Assessing UMB24 Activity on Cancer Cell Viability

Experimental Setup

Prepare UMB24 Stock Solution Culture Cancer Cell Lines
(e.g., in DMSO) (e.g., MCF-7, MDA-MB-435)

Tre ent and Incubation

Treat cells with a dose range
of UMB24

l

Incubate for a specified time
(e.qg., 24, 48, 72 hours)

Viability Assessment

Perform Cell Viability Assay
(e.g., MTT, XTT)

Data Analysis

Measure Spectrophotometric
Absorbance

'

Calculate Percent Cell Viability
and Determine EC50
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Caption: A procedural workflow for the quantitative assessment of UMB24's effect on cancer
cell viability.

This experimental design allows for the determination of UMB24's potency in modulating cell
viability, providing insights into its potential as a therapeutic agent. Further molecular studies
are necessary to fully elucidate the downstream signaling pathways affected by sigma-2
receptor antagonism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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